Cas no 50521-79-4 (Thiourea, N,N''-1,2-phenylenebis[N'-phenyl-)
50521-79-4 structure
Product Name:Thiourea, N,N''-1,2-phenylenebis[N'-phenyl-
CAS No:50521-79-4
MF:C20H18N4S2
MW:378.513720989227
CID:364729
PubChem ID:1047128
Update Time:2025-04-19
Thiourea, N,N''-1,2-phenylenebis[N'-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-3-[2-(phenylcarbamothioylamino)phenyl]thiourea
- Thiourea, N,N''-1,2-phenylenebis[N'-phenyl-
- bis(phenylthioureido)benzene
- 1,2-Bis(3-phenylthioureido)benzene
- BIM-0004749.P001
- F3146-3636
- SMSF0003247
- 50521-79-4
- DTXSID20359946
- AKOS000487878
- N-{2-[(anilinocarbothioyl)amino]phenyl}-N'-phenylthiourea
- 1,1'-(1,2-phenylene)bis(3-phenylthiourea)
- CB06788
- CBMicro_004520
- AE-848/32755041
-
- Inchi: 1S/C20H18N4S2/c25-19(21-15-9-3-1-4-10-15)23-17-13-7-8-14-18(17)24-20(26)22-16-11-5-2-6-12-16/h1-14H,(H2,21,23,25)(H2,22,24,26)
- InChI Key: XJGJAGAYLOLLML-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=CC=1)NC1=CC=CC=C1NC(NC1C=CC=CC=1)=S
Computed Properties
- Exact Mass: 378.09754
- Monoisotopic Mass: 378.09728894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 48.12
Thiourea, N,N''-1,2-phenylenebis[N'-phenyl- Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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